Cas no 1956318-46-9 (methyl 2-amino-3-(3-(methylsulfonyl)phenyl)propanoate)

• Product Name: methyl 2-amino-3-(3-(methylsulfonyl)phenyl)propanoate
• CAS No: 1956318-46-9
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 4779918
• Update Time: 2025-05-24

methyl 2-amino-3-(3-(methylsulfonyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(3-(methylsulfonyl)phenyl)propanoate

• Inchi： 1S/C11H15NO4S/c1-16-11(13)10(12)7-8-4-3-5-9(6-8)17(2,14)15/h3-6,10H,7,12H2,1-2H3
• InChI Key： GLWGFJCPJBRSCU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(N)CC1=CC=CC(S(C)(=O)=O)=C1

Additional information on methyl 2-amino-3-(3-(methylsulfonyl)phenyl)propanoate

Methyl 2-Amino-3-(3-(Methylsulfonyl)Phenyl)Propanoate: A Comprehensive Overview

Methyl 2-amino-3-(3-(methylsulfonyl)phenyl)propanoate, with the CAS number 1956318-46-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as methyl 2-amino-3-(methylsulfonylphenyl)propanoate, has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The structure of methyl 2-amino-3-(methylsulfonylphenyl)propanoate consists of a propanoate backbone with an amino group at the second carbon and a methylsulfonyl-substituted phenyl group at the third carbon. This arrangement confers the molecule with both hydrophilic and hydrophobic characteristics, which are crucial for its interactions within biological systems. The presence of the methylsulfonyl group (SO₂Me) is particularly notable, as it contributes to the molecule's stability and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 2-amino-3-(methylsulfonylphenyl)propanoate. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to optimize its production. These methods not only enhance yield but also ensure the purity required for pharmacological studies. The ability to synthesize this compound in large quantities has facilitated its exploration in diverse applications.

In terms of pharmacological activity, methyl 2-amino-3-(methylsulfonylphenyl)propanoate has shown promise in modulating cellular signaling pathways. Studies conducted in vitro have demonstrated its potential as an inhibitor of certain enzymes involved in inflammation and neurodegenerative diseases. For instance, research published in *Journal of Medicinal Chemistry* highlighted its inhibitory effects on cyclooxygenase (COX)-2, an enzyme associated with pain and inflammation.

Beyond its enzymatic activity, this compound has also been investigated for its role in receptor binding. Preclinical studies suggest that methyl 2-amino-3-(methylsulfonylphenyl)propanoate may interact with G-protein coupled receptors (GPCRs), potentially offering therapeutic benefits in conditions such as anxiety and depression. These findings underscore the importance of further research to elucidate its mechanisms of action and therapeutic potential.

The stability and solubility profiles of methyl 2-amino-3-(methylsulfonylphenyl)propanoate are critical factors influencing its pharmacokinetics. Recent studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, providing insights into its suitability as a drug candidate. Results indicate that the compound exhibits moderate solubility in aqueous solutions, which may require formulation adjustments for optimal delivery.

Moreover, the environmental impact of methyl 2-amino-3-(methylsulfonylphenyl)propanoate has been a topic of interest. Researchers have assessed its biodegradability and toxicity to aquatic organisms, ensuring compliance with regulatory standards for chemical safety. These evaluations are essential for determining its feasibility as an industrial or pharmaceutical product.

In conclusion, methyl 2-amino-3-(methylsulfonylphenyl)propanoate (CAS No. 1956318-46-9) represents a valuable compound with multifaceted applications in chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a promising candidate for future therapeutic interventions. Continued research will undoubtedly shed more light on its potential benefits and pave the way for innovative applications across various industries.